Cas no 62419-33-4 (2-Naphthalenecarboxylic acid, 5-formyl-6-hydroxy-, methyl ester)
62419-33-4 structure
Product Name:2-Naphthalenecarboxylic acid, 5-formyl-6-hydroxy-, methyl ester
CAS No:62419-33-4
MF:C13H10O4
MW:230.216104030609
CID:445481
PubChem ID:13396988
Update Time:2025-04-19
2-Naphthalenecarboxylic acid, 5-formyl-6-hydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenecarboxylic acid, 5-formyl-6-hydroxy-, methyl ester
- methyl 5-formyl-6-hydroxynaphthalene-2-carboxylate
- SCHEMBL11519347
- 62419-33-4
- DTXSID20539281
-
- Inchi: 1S/C13H10O4/c1-17-13(16)9-2-4-10-8(6-9)3-5-12(15)11(10)7-14/h2-7,15H,1H3
- InChI Key: UJDHUNQKAQSMKM-UHFFFAOYSA-N
- SMILES: OC1=CC=C2C=C(C(=O)OC)C=CC2=C1C=O
Computed Properties
- Exact Mass: 230.0579
- Monoisotopic Mass: 230.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
2-Naphthalenecarboxylic acid, 5-formyl-6-hydroxy-, methyl ester Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
62419-33-4 (2-Naphthalenecarboxylic acid, 5-formyl-6-hydroxy-, methyl ester) Related Products
- 2150-46-1(Methyl 2,5-dihydroxybenzoate)
- 119-36-8(Methyl salicylate)
- 24589-99-9(Methyl 3-formyl-4-hydroxybenzoate)
- 13041-63-9(Methyl 4-hydroxy-1-naphthoate)
- 2150-47-2(Methyl 2,4-dihydroxybenzoate)
- 4670-56-8(Methyl 4-Methylsalicylate)
- 41489-76-3(Methyl 5-Formyl-2-hydroxybenzoate)
- 2150-45-0(Methyl 2,6-dihydroxybenzoate)
- 883-99-8(Methyl 3-hydroxy-2-naphthoate)
- 947-65-9(Methyl 2-hydroxy-1-naphthoate)
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